Cas no 1003859-11-7 (3-Bromo-5-(bromomethyl)-2-chloropyridine)

• Product Name: 3-Bromo-5-(bromomethyl)-2-chloropyridine
• CAS No: 1003859-11-7
• MF: C₆H₄Br₂ClN
• MW: 285.363658905029
• CID: 3167681
• PubChem ID: 84819872
• Update Time: 2025-10-11

3-Bromo-5-(bromomethyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-bromomethyl-2-chloro-pyridine
• 3-Bromo-5-(bromomethyl)-2-chloropyridine
• FMTWRBWIDWBIEE-UHFFFAOYSA-N
• SCHEMBL2716190
• Pyridine, 3-bromo-5-(bromomethyl)-2-chloro-
• SY348127
• 1003859-11-7
• MFCD16607576
• DQB85911

• Inchi： 1S/C6H4Br2ClN/c7-2-4-1-5(8)6(9)10-3-4/h1,3H,2H2
• InChI Key： FMTWRBWIDWBIEE-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=C(C=1)Br)Cl

Computed Properties

• Exact Mass: 284.83785g/mol
• Monoisotopic Mass: 282.83990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-Bromo-5-(bromomethyl)-2-chloropyridine

3-Bromo-5-(bromomethyl)-2-chloropyridine: A Comprehensive Overview

3-Bromo-5-(bromomethyl)-2-chloropyridine, identified by the CAS number 1003859-11-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, a bromomethyl group, and a chlorine atom. The presence of these substituents imparts distinct chemical properties, making it a valuable molecule in research and industrial settings.

The synthesis of 3-Bromo-5-(bromomethyl)-2-chloropyridine involves a series of intricate chemical reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and improved purity. These improvements are particularly significant in the context of its use as an intermediate in the synthesis of more complex molecules, such as pharmaceutical agents and agrochemicals.

One of the most notable applications of 3-Bromo-5-(bromomethyl)-2-chloropyridine is in the field of medicinal chemistry. Researchers have leveraged its structural features to develop novel drug candidates targeting various diseases, including cancer and infectious diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-proliferative activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its role in drug discovery, 3-Bromo-5-(bromomethyl)-2-chloropyridine has also found applications in materials science. Its ability to act as a precursor for the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), has been extensively explored. Recent research highlights its use in constructing MOFs with exceptional porosity and stability, which hold promise for gas storage and catalytic applications.

The chemical stability and reactivity of 3-Bromo-5-(bromomethyl)-2-chloropyridine make it an attractive candidate for various organic transformations. For example, it can undergo nucleophilic substitution reactions at the bromomethyl group, enabling the introduction of diverse functional groups. This versatility has been exploited in the development of novel synthetic routes for complex organic molecules.

From an environmental perspective, understanding the fate and behavior of 3-Bromo-5-(bromomethyl)-2-chloropyridine in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on its degradation pathways under various environmental conditions, providing insights into its persistence and bioaccumulation potential.

In conclusion, 3-Bromo-5-(bromomethyl)-2-chloropyridine, with its unique structure and versatile properties, continues to be a focal point in both academic and industrial research. Its applications span across multiple disciplines, ranging from drug discovery to materials science. As research progresses, it is anticipated that this compound will unlock new possibilities for innovation and contribute significantly to advancing scientific knowledge.